Cas no 2248185-95-5 (1-Amino-3-ethoxycarbonylcyclobutane-1-carboxylic acid)

• Product Name: 1-Amino-3-ethoxycarbonylcyclobutane-1-carboxylic acid
• CAS No: 2248185-95-5
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• CID: 6061292
• PubChem ID: 137939911
• Update Time: 2025-07-21

1-Amino-3-ethoxycarbonylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6508188
• 1-amino-3-(ethoxycarbonyl)cyclobutane-1-carboxylic acid
• (1s,3s)-1-amino-3-(ethoxycarbonyl)cyclobutane-1-carboxylic acid
• 2248185-95-5
• 1-Amino-3-ethoxycarbonylcyclobutane-1-carboxylic acid
• EN300-27732921
• 2580243-35-0

• Inchi： 1S/C8H13NO4/c1-2-13-6(10)5-3-8(9,4-5)7(11)12/h5H,2-4,9H2,1H3,(H,11,12)
• InChI Key： HREPVMCBGAFTFW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CC(C(=O)O)(C1)N)=O

Computed Properties

• Exact Mass: 187.08445790g/mol
• Monoisotopic Mass: 187.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 89.6Ų

Additional information on 1-Amino-3-ethoxycarbonylcyclobutane-1-carboxylic acid

Introduction to 1-Amino-3-ethoxycarbonylcyclobutane-1-carboxylic acid (CAS No: 2248185-95-5)

1-Amino-3-ethoxycarbonylcyclobutane-1-carboxylic acid, identified by the CAS number 2248185-95-5, is a significant compound in the field of organic chemistry and pharmaceutical research. This cyclic amino acid derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound features a cyclobutane ring substituted with an amino group at the 1-position and an ethoxycarbonyl group at the 3-position, along with a carboxylic acid moiety at the 1-position. Such a configuration makes it a versatile intermediate for synthesizing more complex molecules, particularly in the realm of medicinal chemistry.

The structural framework of 1-Amino-3-ethoxycarbonylcyclobutane-1-carboxylic acid imparts distinct chemical reactivity, enabling it to participate in various organic transformations. The presence of both amino and carboxylic acid functional groups allows for amide bond formation, which is a cornerstone in peptide and protein synthesis. Additionally, the ethoxycarbonyl group can undergo hydrolysis to yield a carboxylic acid, providing flexibility in synthetic routes. These characteristics make it a valuable building block for constructing peptidomimetics and other bioactive molecules.

In recent years, there has been growing interest in the development of peptidomimetics as alternatives to natural peptides due to their improved pharmacokinetic properties and reduced immunogenicity. 1-Amino-3-ethoxycarbonylcyclobutane-1-carboxylic acid has been explored as a key intermediate in the synthesis of such mimetics. Its cyclobutane core provides rigidity, which can enhance binding affinity and stability in biological targets. This has led to its investigation in the design of novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

One of the most compelling aspects of 1-Amino-3-ethoxycarbonylcyclobutane-1-carboxylic acid is its role in the development of protease inhibitors. Proteases are enzymes that play crucial roles in many physiological processes, and their dysregulation is associated with numerous diseases. By incorporating this compound into inhibitor designs, researchers aim to develop molecules that can selectively bind to target proteases, thereby modulating their activity. Preliminary studies have shown promising results in using derivatives of this compound to inhibit key enzymes involved in cancer progression and inflammation.

The synthesis of 1-Amino-3-ethoxycarbonylcyclobutane-1-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group modifications. Advances in catalytic methods have enabled more efficient and sustainable production processes, making this compound more accessible for research applications. The growing interest in green chemistry has also spurred efforts to develop synthetic pathways that minimize waste and hazardous byproducts.

From a computational chemistry perspective, 1-Amino-3-ethoxycarbonylcyclobutane-1-carboxylic acid has been extensively studied using molecular modeling techniques. These studies help elucidate its interactions with biological targets and predict its pharmacological properties. High-throughput virtual screening (HTVS) has been particularly useful in identifying potential drug candidates derived from this scaffold. By leveraging computational tools, researchers can accelerate the discovery process and prioritize compounds for experimental validation.

The pharmacological profile of 1-Amino-3-ethoxycarbonylcyclobutane-1-carboxylic acid has been investigated through both in vitro and in vivo studies. In vitro assays have demonstrated its ability to modulate enzyme activity and interact with protein targets. For instance, derivatives of this compound have shown inhibitory effects on matrix metalloproteinases (MMPs), which are enzymes involved in tissue degradation and cancer metastasis. In vivo studies have further supported these findings, revealing potential therapeutic benefits in animal models of inflammation and cancer.

Future directions for research on 1-Amino-3-ethoxycarbonylcyclobutane-1-carboxylic acid include exploring its role in drug delivery systems. Nanotechnology-based approaches have emerged as powerful tools for enhancing drug delivery efficiency and targeting specificity. By incorporating this compound into nanocarriers, researchers aim to improve bioavailability and reduce side effects associated with conventional therapies. Additionally, exploring its applications in regenerative medicine is another promising avenue, as its structural features may facilitate tissue engineering and cell therapy.

The versatility of 1-Amino-3-ethoxycarbonylcyclobutane-1-carboxylic acid extends beyond pharmaceutical applications; it also holds potential in materials science. Its ability to form stable complexes with other molecules makes it suitable for use as a crosslinking agent or a chelating ligand. These properties have been exploited in developing novel materials with applications ranging from sensors to catalysts.

In conclusion, 1-Amino-3-ethoxycarbonylcyclobutane-1-carboxylic acid (CAS No: 2248185-95-5) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, particularly peptidomimetics and protease inhibitors. Ongoing research continues to uncover new applications for this compound, reinforcing its importance as a tool for innovation in chemistry and medicine.